Cas no 832717-12-1 (9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)-)

• Product name: 9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)-
• CAS No: 832717-12-1
• MF: C₁₆H₁₈N₆O₃S
• MW: 374.41752
• CID: 674571
• PubChem ID: 21897535

9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)-
• 9-(6-methylsulfonylpyridin-3-yl)-6-piperidin-4-yloxypurine
• 9-(6-(Methylsulfonyl)pyridin-3-yl)-6-(piperidin-4-yloxy)-9H-purine
• 832717-12-1
• 9-[6-(Methanesulfonyl)pyridin-3-yl]-6-[(piperidin-4-yl)oxy]-9H-purine
• DTXSID90619645
• SCHEMBL1245451

• Inchi： InChI=1S/C16H18N6O3S/c1-26(23,24)13-3-2-11(8-18-13)22-10-21-14-15(22)19-9-20-16(14)25-12-4-6-17-7-5-12/h2-3,8-10,12,17H,4-7H2,1H3
• InChI Key： PYWNNSRABMTFIQ-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=NC=C(C=C1)N2C=NC3=C2N=CN=C3OC4CCNCC4

Computed Properties

• Exact Mass: 374.11610963g/mol
• Monoisotopic Mass: 374.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 0.6